Cas no 2742657-63-0 (tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate
• CAS No: 2742657-63-0
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• MDL: MFCD34576149
• CID: 5604544
• PubChem ID: 165737178
• Update Time: 2025-06-23

tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27746594
• tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate
• 2742657-63-0

• MDL： MFCD34576149
• Inchi： 1S/C9H15N3O3/c1-9(2,3)15-8(14)12(4)6-7(13)5-11-10/h5H,6H2,1-4H3
• InChI Key： HZZOXESZIPEHBI-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C=[N+]=[N-])=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate

tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate (CAS No. 2742657-63-0) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its systematic name, has garnered attention in recent years due to its unique structure and potential uses in various fields, including pharmaceuticals and agrochemicals. This article delves into the latest research findings and provides an in-depth analysis of this compound.

The molecular structure of tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate is characterized by a diazo group attached to a carbamate moiety. The diazo group, which consists of two nitrogen atoms bonded together, imparts unique reactivity and stability to the molecule. Recent studies have highlighted the importance of diazo compounds in click chemistry, where they serve as valuable building blocks for constructing complex molecular architectures. The presence of the tert-butyl group further enhances the molecule's stability and solubility, making it suitable for a wide range of applications.

One of the most promising areas of research involving tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate is its application in drug discovery. Researchers have explored its potential as a bioisostere, where it can replace functional groups in existing drugs to improve pharmacokinetic properties without altering the desired therapeutic effects. For instance, studies have shown that this compound can act as a surrogate for less stable diazo-containing drugs, thereby enhancing their shelf life and bioavailability.

In addition to its pharmaceutical applications, tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate has also found utility in agrochemicals. Its ability to undergo various chemical transformations under mild conditions makes it an ideal candidate for synthesizing pesticides and herbicides. Recent advancements in green chemistry have further underscored its importance, as researchers strive to develop environmentally friendly alternatives to conventional agrochemicals.

The synthesis of tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate involves a multi-step process that combines diazotization with carbamate formation. Key steps include the generation of the diazonium salt from an aromatic amine followed by its reaction with a suitable carbamate precursor. Optimization of reaction conditions has been a focal point of recent studies, with researchers exploring the use of eco-friendly solvents and catalysts to enhance yield and reduce environmental impact.

From a mechanistic standpoint, the reactivity of tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate is influenced by the electronic effects of its substituents. The tert-butyl group acts as an electron-donating group, stabilizing the molecule and modulating its reactivity towards nucleophilic and electrophilic attacks. This balance between stability and reactivity makes it a versatile molecule for various chemical transformations.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate. Advanced quantum mechanical calculations have revealed that the molecule exhibits unique electronic delocalization patterns, which contribute to its exceptional stability and reactivity. These findings have paved the way for novel synthetic strategies and applications.

In conclusion, tert-butyl N-(3-diazo-2-oxopropyl)-N-methylcarbamate (CAS No. 2742657-63-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative drugs, agrochemicals, and materials.